Cas no 2228391-87-3 (3,3,3-trifluoro-2-(5-fluoropyridin-3-yl)propan-1-amine)

• Product Name: 3,3,3-trifluoro-2-(5-fluoropyridin-3-yl)propan-1-amine
• CAS No: 2228391-87-3
• MF: C₈H₈F₄N₂
• MW: 208.156135559082
• CID: 5963573
• PubChem ID: 165633318
• Update Time: 2025-10-28

3,3,3-trifluoro-2-(5-fluoropyridin-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3,3-trifluoro-2-(5-fluoropyridin-3-yl)propan-1-amine
• 2228391-87-3
• EN300-1949225

• Inchi： 1S/C8H8F4N2/c9-6-1-5(3-14-4-6)7(2-13)8(10,11)12/h1,3-4,7H,2,13H2
• InChI Key： MOHCDNAIOTWQDH-UHFFFAOYSA-N
• SMILES： FC(C(C1C=NC=C(C=1)F)CN)(F)F

Computed Properties

• Exact Mass: 208.06236091g/mol
• Monoisotopic Mass: 208.06236091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.9Ų

Additional information on 3,3,3-trifluoro-2-(5-fluoropyridin-3-yl)propan-1-amine

3,3,3-Trifluoro-2-(5-fluoropyridin-3-yl)propan-1-amine (CAS No. 2228391-87-3): A Comprehensive Overview

3,3,3-Trifluoro-2-(5-fluoropyridin-3-yl)propan-1-amine (CAS No. 2228391-87-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a trifluoromethyl group and a fluoropyridine moiety. These structural elements contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The trifluoromethyl group is known for its electron-withdrawing properties, which can significantly influence the compound's reactivity and stability. In the context of medicinal chemistry, this group often enhances the lipophilicity and metabolic stability of molecules, making them more suitable for drug development. The fluoropyridine moiety, on the other hand, introduces additional electronic and steric effects that can modulate the compound's interactions with biological targets.

Recent studies have explored the potential of 3,3,3-trifluoro-2-(5-fluoropyridin-3-yl)propan-1-amine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can interact with specific receptors in the central nervous system (CNS), potentially modulating neurotransmitter levels and neuronal activity. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3,3,3-trifluoro-2-(5-fluoropyridin-3-yl)propan-1-amine exhibits potent activity at serotonin receptors, suggesting its potential as an antidepressant or anxiolytic agent.

In addition to its neurological applications, 3,3,3-trifluoro-2-(5-fluoropyridin-3-yl)propan-1-amine has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and asthma are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can inhibit key inflammatory pathways, including the production of pro-inflammatory cytokines and the activation of immune cells. These findings suggest that 3,3,3-trifluoro-2-(5-fluoropyridin-3-yl)propan-1-amine may have therapeutic potential in managing inflammatory conditions.

The pharmacokinetic profile of 3,3,3-trifluoro-2-(5-fluoropyridin-3-yl)propan-1-amine has also been extensively studied. Its high lipophilicity facilitates efficient absorption and distribution in biological systems. However, this property also necessitates careful consideration of potential off-target effects and toxicity. Preclinical toxicology studies have generally shown that 3,3,3-trifluoro-2-(5-fluoropyridin-3-yl)propan-1-amine is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models.

Furthermore, the synthetic route to 3,3,3-trifluoro-2-(5-fluoropyridin-3-yl)propan-1-amine has been optimized to improve yield and purity. One common approach involves the reaction of 5-fluoropyridine with a trifluoromethylated aldehyde followed by reductive amination. This method provides a scalable and cost-effective route to produce the compound in sufficient quantities for both research and development purposes.

In conclusion, 3,3,3-trifluoro-2-(5-fluoropyridin-3-y l)propan -1 -amine (CAS No. 2228 891 -87 - 7 ) represents a promising molecule with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to elucidate additional mechanisms of action and expand its applications in clinical settings.